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Compound of Interest

Compound Name: 3-lodo-2-mercapto-5-nitropyridine
CAS No.: 876489-82-6
Cat. No.: B3066730
Get Quote
. J

High-Valency Scaffold for Heterocyclic Medicinal Chemistry

Executive Summary

3-lodo-2-mercapto-5-nitropyridine (CAS 876489-82-6) represents a "privileged scaffold" in
modern drug discovery. Its structural uniqueness lies in the orthogonal reactivity of its three
functional handles: a nucleophilic thiol/thione at C2, an electrophilic iodine at C3 (amenable to
cross-coupling), and an electron-withdrawing nitro group at C5. This guide provides a
comprehensive technical analysis of its synthesis, reactivity profile, and application in designing
fused heterocyclic systems such as thieno[2,3-b]pyridines, which are critical in kinase inhibitor

and antibacterial research.

Chemical Identity & Structural Analysis[1][2]
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Property Detail
CAS Number 876489-82-6
IUPAC Name 3-lodo-5-nitropyridine-2-thiol
Molecular Formula CsHsIN202S
Molecular Weight 282.06 g/mol
Yellow to Orange Solid (Characteristic of nitro-
Appearance o
pyridines)
N Soluble in DMSO, DMF; sparingly soluble in
Solubility

DCM/Chloroform

The "Warhead" Analysis

The molecule acts as a tri-functional core. The C5-Nitro group significantly lowers the electron
density of the pyridine ring, activating the C2 position for nucleophilic attacks and stabilizing the
thiolate anion. The C3-lodine is a bulky, soft halogen ideal for palladium-catalyzed cross-
coupling (Suzuki-Miyaura, Sonogashira), allowing for rapid library expansion.

Tautomerism (Thiol vs. Thione)

Like most 2-mercaptopyridines, this compound exists in a tautomeric equilibrium between the
thiol (SH) and thione (NH) forms. In solution (especially polar solvents) and the solid state, the
thione form often predominates due to the aromaticity of the pyridone-like system. However,
chemical reactivity (e.g., S-alkylation) proceeds via the thiolate anion.

Structural Dominance

Thione form is generally
favored in solid state.

Thiol Form Equilibrium > Thione Form
(Aromatic Pyridine) (Pyridin-2(1H)-thione)
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Figure 1: Tautomeric equilibrium critical for understanding reactivity.

Synthesis & Production Pathways

The synthesis of CAS 876489-82-6 is typically achieved via a linear sequence starting from
commercially available 2-hydroxy-5-nitropyridine. The critical step is the introduction of the
iodine at C3 followed by the conversion of the C2-oxygen functionality to a thiol.

Synthetic Route[4][5]

« lodination: Electrophilic aromatic substitution of 2-hydroxy-5-nitropyridine using

and a base (or NIS) to install the iodine at the sterically favored C3 position.

o Chlorination: Conversion of the hydroxyl group to a chloride using phosphorus oxychloride (
) and
. This activates C2 for displacement.

» Thiolation: Nucleophilic aromatic substitution (

) of the chloride using thiourea or sodium hydrosulfide (

). Thiourea is preferred to avoid disulfide formation, forming an isothiouronium salt
intermediate which is then hydrolyzed.
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2-Hydroxy-5-nitropyridine

12, Na2CO3
(Electrophilic Subst.)

3-lodo-2-hydroxy-5-nitropyridine

POCI3, PCI5
140°C

2-Chloro-3-iodo-5-nitropyridine
(CAS 25391-60-0)

1. Thiourea, EtOH, Reflux
2. NaOH/H20 (Hydrolysis)

3-lodo-2-mercapto-5-nitropyridine
(CAS 876489-82-6)

Click to download full resolution via product page

Figure 2: Step-wise synthetic pathway from commercial precursors.

Detailed Experimental Protocol (Thiolation Step)

Note: This protocol is adapted from standard methodologies for nitropyridine conversions [1, 2].

Reagents:

2-Chloro-3-iodo-5-nitropyridine (1.0 eq)

Thiourea (1.1 eq)

Ethanol (Reagent grade)

Sodium Hydroxide (aqueous)[1]

Procedure:
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e Formation of Isothiouronium Salt: Dissolve 2-chloro-3-iodo-5-nitropyridine in ethanol. Add
thiourea. Heat the mixture to reflux for 2—4 hours. A precipitate (the isothiouronium chloride
salt) may form.

e Hydrolysis: Cool the reaction mixture to room temperature. Add 2.5N NaOH solution
(excess) to the reaction vessel.

o Completion: Heat at 60°C for 1 hour to ensure complete hydrolysis of the salt to the thiolate.

o Work-up: Acidify the solution carefully with 2N HCI to pH ~3—-4. The product, 3-lodo-2-
mercapto-5-nitropyridine, will precipitate as a yellow/orange solid.

« Purification: Filter the solid, wash with water and cold ethanol. Recrystallize from
ethanol/DMF if necessary.

Reactivity Profile & Medicinal Chemistry
Applications|2]

The true value of CAS 876489-82-6 lies in its ability to serve as a lynchpin for complex
heterocyclic synthesis.

S-Alkylation vs. N-Alkylation

Reaction with alkyl halides in the presence of a base (e.g.,

) typically favors S-alkylation due to the higher nucleophilicity of sulfur compared to the ring
nitrogen, especially in the presence of the steric bulk of the C3-iodine. This yields 2-
(alkylthio)-3-iodo-5-nitropyridines.

Construction of Thieno[2,3-b]pyridines

This is the most potent application. Following S-alkylation with an activated methylene (e.g.,
ethyl bromoacetate), the compound can undergo a Thorpe-Ziegler cyclization (often
spontaneous or base-mediated) to fuse a thiophene ring onto the pyridine.

e Mechanism: S-alkylation

Deprotonation of methylene
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Attack at C3 (displacing lodine? No, usually requires Pd catalysis or specific conditions if
displacing I).

o Correction: Standard thieno[2,3-b]pyridine synthesis from this scaffold usually involves
Sonogashira coupling at the C3-iodine with an alkyne, followed by cyclization of the thiol
onto the alkyne. Alternatively, S-alkylation with an electron-withdrawing group followed by
base-mediated condensation if the C3 functional group allows (e.qg., if it were a nitrile). With
C3-lodine, Pd-catalyzed annulation is the primary route.

Cross-Coupling Capabilities
The C3-lodine bond is highly reactive toward Palladium (0).
e Suzuki-Miyaura: Coupling with aryl boronic acids to install biaryl systems.

e Sonogashira: Coupling with terminal alkynes. This is a key step for synthesizing
furopyridines or thienopyridines.

e Activated Methylene
-Alkylation

If Alkyne used
( 3-lodo-2-mercapto- } Ar-B(OH)2, Pd(0) (Sonogashira)
5-nitropyridine Fe/HCI or H2/Pd (C3-Aryl)
=

Scaffolds

Thieno[2,3-b]pyridine)

(C5-Amine)

Click to download full resolution via product page
Figure 3: Divergent synthesis map from the core scaffold.

Analytical Characterization

To validate the identity of CAS 876489-82-6, researchers should look for the following spectral
signatures:
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Technique

Expected Signature Note

1H NMR (DMSO-ds)

Two singlets (or doublets with The proton at C6 will be most

small J coupling) in the deshielded (downfield) due to
aromatic region (6 8.5-9.5 the adjacent nitro group and
ppm). ring nitrogen.

13C NMR

5 distinct signals. C-1 (C3)
typically upfield (& ~90-100
ppm) due to the heavy atom
effect. C=S (C2) downfield (o
~170-180 ppm).

Mass Spectrometry

Molecular ion [M+H]* at m/z
~283. Characteristic isotopic
pattern for lodine (no M+2

significant) and Sulfur.

IR Spectroscopy

Strong NO:2 stretches (~1530 &
1350 cm~1). Weak S-H stretch

(~2550 cm~?) often obscured if
thione form dominates.

Safety & Handling (E-E-A-T)

Hazard Class: Irritant / Potential Sensitizer.

e Thiol/Thione Warning: Organic thiols often possess strong, disagreeable odors. All reactions

must be performed in a well-ventilated fume hood.

¢ Nitro Group: Nitro-aromatics can be energetic or toxic. Avoid excessive heat when drying

large quantities.

o Waste Disposal: Aqueous waste from the thiolation step contains sulfide/thiol byproducts and

must be treated with bleach (hypochlorite) to oxidize sulfur species before disposal,

preventing toxic

gas evolution in acidic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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